N-[4-({[4-(2-oxo-1-piperidinyl)phenyl]sulfonyl}amino)phenyl]acetamide

• IUPAC Name: N-[4-[[4-(2-oxopiperidin-1-yl)phenyl]sulfonylamino]phenyl]acetamide
• InChI: InChI=1S/C19H21N3O4S/c1-14(23)20-15-5-7-16(8-6-15)21-27(25,26)18-11-9-17(10-12-18)22-13-3-2-4-19(22)24/h5-12,21H,2-4,13H2,1H3,(H,20,23)
• InChI Key: NQKGFDPNLWJRHH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)N3CCCCC3=O
• Molecular Formula: C19H21N3O4S
• Molecular Weight: 387.5 g/mol

Description

N-[4-({[4-(2-oxo-1-piperidinyl)phenyl]sulfonyl}amino)phenyl]acetamide, commonly known as NPS, is a chemical compound that has gained significant attention in scientific research in recent years. NPS is a sulfonamide-based compound that has shown potential in various applications, including medicinal and pharmaceutical fields.

Mechanism of Action

The mechanism of action of NPS is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins in the body. NPS has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a crucial role in regulating pH balance in the body. NPS has also been shown to inhibit the activity of certain proteins involved in cell signaling pathways, such as the protein kinase B (AKT) pathway.
Biochemical and Physiological Effects
The biochemical and physiological effects of NPS are diverse and depend on the specific application and dosage used. NPS has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. It has also been shown to have anti-cancer effects by inducing apoptosis in cancer cells. NPS has been studied for its potential use in treating bacterial infections by inhibiting the growth of certain bacteria.

Advantages and Limitations for Lab Experiments

One of the main advantages of using NPS in lab experiments is its high potency and selectivity. It has been shown to have a low toxicity profile and is well-tolerated in animal studies. However, one of the limitations of using NPS in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

For research on NPS include the development of new synthetic methods, investigation of its potential therapeutic uses, and its use in imaging studies for diagnostic purposes.

Synthesis Methods

The synthesis of NPS involves several steps, including the reaction of 4-aminophenylsulfonamide with 4-(2-oxo-1-piperidinyl)benzene-1-sulfonyl chloride, followed by the reaction with acetic anhydride. The final product is obtained after purification by column chromatography.

Scientific Research Applications

NPS has shown potential in various scientific research applications, including medicinal chemistry, drug development, and biological research. It has been studied for its anti-inflammatory, anti-cancer, and antibacterial properties. NPS has also been investigated for its potential use as a diagnostic tool in imaging studies.